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This guide presents a detailed comparison of the sublimation fastness of two commercially
significant anthraquinone dyes, Disperse Red 60 and Disperse Red 92. The selection of
appropriate dyes is critical in textile manufacturing to ensure product quality and durability,
particularly for polyester and its blends which are often subjected to high temperatures during
processing and end-use. This document provides a comparative analysis of their performance,
supported by available data and standardized experimental protocols, to assist researchers,
scientists, and drug development professionals in making informed decisions.

Introduction to Disperse Red 60 and Disperse Red
92

Disperse Red 60, a monoazo dye, is a well-established colorant for synthetic fibers, known for
its vibrant bluish-red shade and good light fastness.[1] However, its performance at elevated
temperatures, specifically its sublimation fastness, can be a limiting factor in certain high-
temperature applications. Disperse Red 92 is recognized as a derivative of Disperse Red 60,
developed to offer improved sublimation fastness. Both dyes are insoluble in water and are
applied to hydrophobic fibers from a fine aqueous dispersion.

Comparative Data on Sublimation Fastness
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The sublimation fastness of disperse dyes is a critical measure of their resistance to
transitioning from a solid to a gaseous state upon heating, which can lead to color loss and
staining of adjacent materials. This property is typically evaluated at temperatures relevant to
textile processing, such as 180°C and 210°C. The fastness is rated on a grey scale from 1
(poor) to 5 (excellent).

While specific, directly comparable experimental datasets are limited in publicly available
literature, the general performance characteristics indicate a clear distinction between the two

dyes.
Property Disperse Red 60 Disperse Red 92 Test Method
Chemical Structure Anthraquinone Anthraquinone
Molecular Formula C20H13NOa4 C25H24N207S
12236-11-2 / 72363-
CAS Number 17418-58-5
26-9
Generally considered
o to have lower 4-5 (Good to
Sublimation Fastness S ISO 105-P01
sublimation fastness. Excellent)

[2]

Experimental Protocol: Sublimation Fastnhess
Testing

The determination of sublimation fastness is conducted following standardized methods to
ensure reproducibility and comparability of results. The most common standard is ISO 105-
PO1.

Objective: To assess the resistance of the color of textiles to sublimation and heat.
Apparatus and Materials:

» Heating device capable of maintaining a specified temperature (e.g., 180°C £ 2°C and 210°C
+ 2°C).
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Undyed bleached polyester fabric.

Grey scale for assessing staining.

Grey scale for assessing change in color.

Stopwatch.

Procedure:

A specimen of the dyed fabric is prepared.
e The dyed specimen is placed in contact with a piece of undyed polyester fabric.

o The composite specimen is placed in the heating device at the specified temperature (e.g.,
180°C) for a set duration (e.g., 30 seconds).

 After the specified time, the composite specimen is removed and allowed to cool.

e The change in color of the dyed specimen is assessed by comparing it with an untreated
sample using the grey scale for color change.

e The degree of staining on the undyed polyester fabric is assessed using the grey scale for
staining.

e The procedure is repeated at other relevant temperatures (e.g., 210°C).

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis is a valuable technique for characterizing the thermal stability of
dyes. It measures the change in mass of a sample as a function of temperature in a controlled
atmosphere. While specific TGA data for Disperse Red 60 and Disperse Red 92 are not
readily available in the reviewed literature, TGA of similar disperse dyes can provide insights
into their thermal decomposition profiles, which is related to their sublimation behavior.

Generally, a higher decomposition temperature in TGA suggests greater thermal stability and,
consequently, better sublimation fastness. For azo disperse dyes, the onset of decomposition is
often observed in the range of 200-280°C.
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Experimental Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow for sublimation fastness testing and
the logical relationship between the properties of the two dyes.
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:

Heating at Specified Temperature
(e.g., 180°C for 30s)

;
N

Assessment of Color Change Assessment of Staining
(Grey Scale) (Grey Scale)

Report Results

Click to download full resolution via product page

Experimental workflow for sublimation fastness testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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